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(±)13-HDHA (±)13-HDHA (±)13-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. Fresh water hydra was shown to metabolize DHA to 13(R)-HDHA, presumably via the 11R-lipoxygenase activity. (±)13-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Brand Name: Vulcanchem
CAS No.: 90780-53-3
VCID: VC0163545
InChI: InChI=1S/C22H32O3/c1-2-3-4-5-9-12-15-18-21(23)19-16-13-10-7-6-8-11-14-17-20-22(24)25/h3-4,6-7,9,11-16,18,21,23H,2,5,8,10,17,19-20H2,1H3,(H,24,25)
SMILES: CCC=CCC=CC=CC(CC=CCC=CCC=CCCC(=O)O)O
Molecular Formula: C22H32O3
Molecular Weight: 344.495

(±)13-HDHA

CAS No.: 90780-53-3

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VCID: VC0163545

Molecular Formula: C22H32O3

Molecular Weight: 344.495

(±)13-HDHA - 90780-53-3

CAS No. 90780-53-3
Product Name (±)13-HDHA
Molecular Formula C22H32O3
Molecular Weight 344.495
IUPAC Name 13-hydroxydocosa-4,7,10,14,16,19-hexaenoic acid
Standard InChI InChI=1S/C22H32O3/c1-2-3-4-5-9-12-15-18-21(23)19-16-13-10-7-6-8-11-14-17-20-22(24)25/h3-4,6-7,9,11-16,18,21,23H,2,5,8,10,17,19-20H2,1H3,(H,24,25)
Standard InChIKey SEVOKGDVLLIUMT-UHFFFAOYSA-N
SMILES CCC=CCC=CC=CC(CC=CCC=CCC=CCCC(=O)O)O
Description (±)13-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. Fresh water hydra was shown to metabolize DHA to 13(R)-HDHA, presumably via the 11R-lipoxygenase activity. (±)13-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Synonyms 13-hydroxy Docosahexaenoic Acid;(±)13-HDoHE
Reference 1.VanRollins, M. and Murphy, R.C. Autooxidation of docosahexaenoic acid: Analysis of ten isomers of hydroxydocosahexaenoate. J. Lipid Res. 25(5), 507-517 (1984).
PubChem Compound 57369911
Last Modified Nov 11 2021
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